![molecular formula C17H19NO3S B4302121 ethyl 3-(4-methylphenyl)-3-[(2-thienylcarbonyl)amino]propanoate](/img/structure/B4302121.png)
ethyl 3-(4-methylphenyl)-3-[(2-thienylcarbonyl)amino]propanoate
Overview
Description
Ethyl 3-(4-methylphenyl)-3-[(2-thienylcarbonyl)amino]propanoate, also known as EMT or EMT-3TC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research.
Mechanism of Action
The mechanism of action of ethyl 3-(4-methylphenyl)-3-[(2-thienylcarbonyl)amino]propanoate is not fully understood, but it is believed to act as a selective inhibitor of thymidylate synthase, an enzyme that is essential for DNA synthesis. By inhibiting this enzyme, this compound can prevent the proliferation of cancer cells and other rapidly dividing cells.
Biochemical and Physiological Effects:
This compound has been shown to exhibit potent anticancer activity in vitro and in vivo, making it a promising candidate for the development of cancer therapeutics. It has also been studied for its potential use in the treatment of viral infections, such as HIV and hepatitis B.
Advantages and Limitations for Lab Experiments
One of the main advantages of ethyl 3-(4-methylphenyl)-3-[(2-thienylcarbonyl)amino]propanoate is its high potency and selectivity for thymidylate synthase, which makes it an attractive candidate for drug development. However, its limited solubility and stability can pose challenges in lab experiments, and further research is needed to optimize its formulation and delivery.
Future Directions
The potential applications of ethyl 3-(4-methylphenyl)-3-[(2-thienylcarbonyl)amino]propanoate are vast, and future research should focus on exploring its use in various fields of research, including drug discovery, materials science, and nanotechnology. Some possible future directions include the development of this compound-based drug delivery systems, the synthesis of this compound analogs with improved properties, and the exploration of its use in other areas of biomedicine.
In conclusion, this compound is a promising chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. Its unique chemical properties make it an ideal candidate for the development of novel drugs and materials, and further research is needed to fully explore its potential.
Scientific Research Applications
Ethyl 3-(4-methylphenyl)-3-[(2-thienylcarbonyl)amino]propanoate has been extensively studied for its potential applications in various fields of research, including medicinal chemistry, drug discovery, and materials science. Its unique chemical properties make it an ideal candidate for the development of novel drugs and materials.
properties
IUPAC Name |
ethyl 3-(4-methylphenyl)-3-(thiophene-2-carbonylamino)propanoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO3S/c1-3-21-16(19)11-14(13-8-6-12(2)7-9-13)18-17(20)15-5-4-10-22-15/h4-10,14H,3,11H2,1-2H3,(H,18,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TYLKCXZDAMOQIR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC(C1=CC=C(C=C1)C)NC(=O)C2=CC=CS2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>47.6 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49667171 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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